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Compound of Interest

Compound Name: dCeMM2

Cat. No.: B15620477

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

dCeMM2 is a cell-permeable molecular glue degrader that induces the ubiquitination and

subsequent degradation of cyclin K by fostering an interaction between the CDK12-cyclin K

complex and a CRL4B ligase complex.[1] Accurate and consistent preparation of stock

solutions is fundamental for achieving reproducible results in downstream experiments such as

cell-based assays and biochemical screens. Dimethyl sulfoxide (DMSO) is the recommended

solvent for dCeMM2 due to its high solubilizing capacity for a wide range of organic molecules.

[1][2]

This document provides a detailed protocol for the preparation, handling, and storage of

dCeMM2 stock solutions in DMSO. Adherence to this protocol will help ensure the integrity and

stability of the compound, leading to more reliable experimental outcomes.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of dCeMM2 relevant

to stock solution preparation.
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Property Value Source

Molecular Weight (M.Wt) 370.82 g/mol [1][3]

Formula C₁₆H₁₁ClN₆OS [1][3]

Appearance Light yellow to yellow solid [3]

Purity ≥98% [1]

Solubility in DMSO Up to 50 mM [1]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[3]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[3][4]

Experimental Protocol
This protocol details the procedure for preparing a 10 mM stock solution of dCeMM2 in

anhydrous DMSO. The principles can be adapted for other desired concentrations.

Materials and Equipment

Reagents:

dCeMM2 powder (solid form)

Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9% purity), sterile-filtered[2]

Equipment & Consumables:

Analytical balance (readable to at least 0.1 mg)

Calibrated micropipettes and sterile, nuclease-free tips

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer
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Water bath sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): Safety glasses, lab coat, chemical-resistant gloves

Step-by-Step Procedure

Pre-Weighing Preparation:

Before opening, allow the vial of dCeMM2 powder to equilibrate to room temperature for

15-20 minutes. This prevents condensation of atmospheric moisture onto the compound.

Ensure all equipment is clean and calibrated.

Calculation of Required DMSO Volume:

The volume of DMSO required is calculated using the following formula:

Volume (L) = Mass (g) / (Desired Concentration (mol/L) x Molecular Weight ( g/mol ))

Example Calculation for a 10 mM Stock from 1 mg of dCeMM2:

Mass = 1 mg = 0.001 g

Desired Concentration = 10 mM = 0.01 mol/L

Molecular Weight = 370.82 g/mol

Volume (µL) = (0.001 g / (0.01 mol/L x 370.82 g/mol )) x 1,000,000 µL/L = 269.67 µL

Therefore, you will add 269.67 µL of anhydrous DMSO to 1 mg of dCeMM2 to yield a 10

mM stock solution.

Weighing the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare (zero) the weight.

Carefully weigh the desired mass of dCeMM2 powder (e.g., 1.0 mg) directly into the tube.

Record the exact weight.
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Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the dCeMM2 powder.

Close the tube cap tightly and vortex the solution for 30-60 seconds to facilitate

dissolution.[2]

Visually inspect the solution against a light source to ensure that all solid particles have

completely dissolved.

If dissolution is difficult, sonicate the tube in a water bath for 5-10 minutes. Gentle warming

(up to 60°C) can also be applied to aid solubility.[3]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to compound degradation and

moisture absorption, it is critical to aliquot the stock solution.[2][4]

Dispense the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[3] For short-term

storage (up to 1 month), -20°C is sufficient.[3][4]

Mandatory Visualizations
Experimental Workflow Diagram
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Workflow for dCeMM2 Stock Solution Preparation
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Caption: A step-by-step workflow for the preparation of dCeMM2 stock solutions in DMSO.
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dCeMM2 Signaling Pathway Interaction
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Caption: dCeMM2 induces the formation of a ternary complex, leading to Cyclin K degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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